methyl 3-[4-[(1-amino-9,10-dihydro-4-hydroxy-9,10-dioxo-2-anthryl)oxy]-m-tolyl]propionate
methyl 3-[4-[(1-amino-9,10-dihydro-4-hydroxy-9,10-dioxo-2-anthryl)oxy]-m-tolyl]propionate
Brand Name:
Vulcanchem
CAS No.:
16472-09-6
VCID:
VC0096437
InChI:
InChI=1S/C25H21NO6/c1-13-11-14(8-10-20(28)31-2)7-9-18(13)32-19-12-17(27)21-22(23(19)26)25(30)16-6-4-3-5-15(16)24(21)29/h3-7,9,11-12,27H,8,10,26H2,1-2H3
SMILES:
CC1=C(C=CC(=C1)CCC(=O)OC)OC2=C(C3=C(C(=C2)O)C(=O)C4=CC=CC=C4C3=O)N
Molecular Formula:
C25H21NO6
Molecular Weight:
431.4 g/mol
methyl 3-[4-[(1-amino-9,10-dihydro-4-hydroxy-9,10-dioxo-2-anthryl)oxy]-m-tolyl]propionate
CAS No.: 16472-09-6
Main Products
VCID: VC0096437
Molecular Formula: C25H21NO6
Molecular Weight: 431.4 g/mol
![methyl 3-[4-[(1-amino-9,10-dihydro-4-hydroxy-9,10-dioxo-2-anthryl)oxy]-m-tolyl]propionate - 16472-09-6](/images/no_structure.jpg)
| CAS No. | 16472-09-6 |
|---|---|
| Product Name | methyl 3-[4-[(1-amino-9,10-dihydro-4-hydroxy-9,10-dioxo-2-anthryl)oxy]-m-tolyl]propionate |
| Molecular Formula | C25H21NO6 |
| Molecular Weight | 431.4 g/mol |
| IUPAC Name | methyl 3-[4-(1-amino-4-hydroxy-9,10-dioxoanthracen-2-yl)oxy-3-methylphenyl]propanoate |
| Standard InChI | InChI=1S/C25H21NO6/c1-13-11-14(8-10-20(28)31-2)7-9-18(13)32-19-12-17(27)21-22(23(19)26)25(30)16-6-4-3-5-15(16)24(21)29/h3-7,9,11-12,27H,8,10,26H2,1-2H3 |
| Standard InChIKey | DFCPUQBIQUKULF-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=C1)CCC(=O)OC)OC2=C(C3=C(C(=C2)O)C(=O)C4=CC=CC=C4C3=O)N |
| Canonical SMILES | CC1=C(C=CC(=C1)CCC(=O)OC)OC2=C(C3=C(C(=C2)O)C(=O)C4=CC=CC=C4C3=O)N |
| PubChem Compound | 85441 |
| Last Modified | Nov 11 2021 |
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